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Compound of Interest

Compound Name: Dimethoxydiethylsilane

CAS No.: 15164-57-5

Cat. No.: B3047986 Get Quote

Executive Summary & Chemical Identity[1][2]
Dimethoxydiethylsilane (DMDES) is a critical organosilane used primarily as an external

electron donor in Ziegler-Natta olefin polymerization and as a silylating agent in organic

synthesis. Its structural integrity is paramount for catalytic performance; however, its

"dimethoxy" functionality presents specific safety challenges distinct from its ethoxy analogs.

CRITICAL SAFETY DISTINCTION: Researchers often confuse Dimethoxydiethylsilane with

its isomer Dimethyldiethoxysilane (CAS 78-62-6). While they share the same molecular formula

(

) and molecular weight, their hydrolysis products differ significantly:

Dimethyldiethoxysilane releases Ethanol.

Dimethoxydiethylsilane (Subject of this guide) releases Methanol (Toxic, Neurotoxic).
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Property Value Critical Note

Chemical Formula Diethyl + Dimethoxy groups

Molecular Weight 148.28 g/mol
Isomeric with

Dimethyldiethoxysilane

Physical State Clear, colorless liquid Low viscosity

Boiling Point ~114°C (est.) Similar to isomer range

Flash Point ~11–15°C (Closed Cup) Highly Flammable (Class 3)

Density 0.84 – 0.88 g/mL Less dense than water

Hydrolytic Sensitivity High Rapidly degrades in moist air

By-products Methanol Toxic (See Section 2)

The Hydrolysis Hazard: Mechanism & Causality
The primary instability of DMDES arises from the susceptibility of the silicon-methoxy (

) bond to nucleophilic attack by water. Unlike carbon-based esters, this hydrolysis occurs
readily at ambient temperature without acid/base catalysis, though catalysts accelerate it.

The "Hidden" Danger
The reaction is not just a purity issue; it is a toxicity generator. In a drug development or scale-

up context, the inadvertent generation of methanol can contaminate the final pharmaceutical

ingredient (API) or polymer matrix.

Hydrolysis Pathway Diagram
The following diagram illustrates the stepwise degradation of DMDES into silanols and

methanol.
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Figure 1: Stepwise hydrolysis of DMDES releasing toxic methanol and forming siloxane gels.

Storage Protocols
To maintain the "Self-Validating" integrity of the reagent, strict exclusion of atmospheric

moisture is required.[1]

Primary Storage
Atmosphere: Store strictly under an inert atmosphere (Dry Nitrogen or Argon). Argon is

preferred for long-term storage of opened bottles due to its higher density, which creates a

better "blanket" over the liquid surface.

Temperature: Cool, dry area (

). While not thermally unstable, cooler temperatures reduce vapor pressure and slow
potential hydrolysis rates if seals are compromised.

Container:

Small Scale (< 1L): Use the original Sure/Seal™ type bottles. Once septum is pierced, use

a secondary over-cap or Parafilm® to protect the septum.

Large Scale (> 1L): Stainless steel cylinders with dip tubes are recommended to avoid

pouring.

Shelf-Life Validation (The "Check" Step)
Before using DMDES in a critical Ziegler-Natta polymerization or synthesis:
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Visual Inspection: The liquid must be crystal clear. Any haze or particulates indicate siloxane

formation (condensation).

Proton NMR (Validation): A quick

NMR in

is the gold standard.

Pass: Sharp singlet for

at ~3.5 ppm.

Fail: Appearance of broad peaks upfield (siloxanes) or a distinct

peak (free methanol).

Safe Handling & Transfer Protocols
Objective: Transfer DMDES from storage to reaction vessel without exposure to air

(oxygen/moisture) or release of vapors (flammability/toxicity).

PPE Requirements[1][2]
Respiratory: Work in a fume hood. If outside containment, use a full-face respirator with

organic vapor cartridges (Type A).

Skin: Nitrile gloves are generally sufficient for splash protection. For prolonged handling, use

laminate film (Silver Shield/4H) gloves.

Eyes: Chemical splash goggles (safety glasses are insufficient due to the high volatility and

reactivity).

The Cannula Transfer Method (Standard Operating
Procedure)
Pouring moisture-sensitive silanes is prohibited. Use the positive-pressure cannula technique.

Equipment:
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Double-tipped needle (Cannula), stainless steel or PTFE.

Inert gas source (Schlenk line or balloon).

Septum-sealed source and receiving vessels.

Protocol Steps:

Dry: Ensure all glassware and the cannula are oven-dried (

) and purged with nitrogen.

Pressurize: Insert a nitrogen line into the source bottle (DMDES) to create positive pressure.

Purge Cannula: Insert one end of the cannula into the source bottle headspace. Insert the

other end into the receiving vessel. Let gas flow through to purge air.

Transfer: Lower the source end of the cannula into the liquid DMDES. The positive pressure

will push the liquid through the cannula into the receiver.

Termination: Lift the cannula tip out of the liquid (into headspace) to stop flow. Remove

cannula and immediately clean.
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Figure 2: Logic flow for positive-pressure cannula transfer.

Emergency Response
Fire Fighting
DMDES is a Class 3 Flammable Liquid.

Extinguishing Media: Alcohol-resistant foam (due to methanol formation), dry chemical, or

.[2]
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DO NOT USE: Water jet. Water will hydrolyze the silane, releasing methanol (fuel) and

potentially spreading the fire.

Spill Management
Evacuate: Remove ignition sources.

PPE: Don full PPE including respiratory protection (methanol vapors).

Containment: Cover spill with dry lime, sand, or soda ash. Do not use combustible materials

like sawdust.

Neutralization (Controlled): The absorbed material should be transferred to a waste

container. It can be slowly hydrolyzed in a fume hood by adding a mixture of water and

surfactant, but this generates heat and methanol vapors.

Waste Disposal
Never discard active DMDES into general solvent waste or drains. It will polymerize and clog

plumbing, or release methanol in the waste drum.

Quenching Protocol:

Dilute the waste silane in a non-reactive solvent (e.g., toluene or hexane).

Slowly add a 10% water/alcohol mixture with stirring in a fume hood.

Allow to stand for 24 hours to ensure complete hydrolysis to solid siloxanes.

Dispose of the resulting mixture (solvent + siloxane + methanol) as Flammable/Toxic Organic

Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/91668068
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Ether
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F87567625
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F104825
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.osha.gov%2Fchemicaldata%2F499
https://www.benchchem.com/product/b3047986?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3471474_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3275414_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3275414_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/91668068
https://pubchem.ncbi.nlm.nih.gov/compound/91668068
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Ether
https://www.benchchem.com/product/b3047986#safe-handling-and-storage-procedures-for-dimethoxydiethylsilane
https://www.benchchem.com/product/b3047986#safe-handling-and-storage-procedures-for-dimethoxydiethylsilane
https://www.benchchem.com/product/b3047986#safe-handling-and-storage-procedures-for-dimethoxydiethylsilane
https://www.benchchem.com/product/b3047986#safe-handling-and-storage-procedures-for-dimethoxydiethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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